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A Note on Chemical Identification: Initial analysis of the query "CAS 7463-27-6 5-Chloro-2-
methyl-3-nitrobenzaldehyde"” revealed a discrepancy. The CAS number 7463-27-6 is not
associated with the specified chemical in available databases. The correct and verified CAS
number for 5-Chloro-2-methyl-3-nitrobenzaldehyde is 1613329-99-9[1]. This guide will first
present the available data for this specific compound and then, due to the limited public
information on it, will provide a comprehensive technical overview of the closely related and
well-documented analogue, 5-Chloro-2-nitrobenzaldehyde (CAS 6628-86-0), as a valuable
reference for researchers in the field.

Part 1: 5-Chloro-2-methyl-3-nitrobenzaldehyde
(CAS: 1613329-99-9)

5-Chloro-2-methyl-3-nitrobenzaldehyde is a substituted aromatic aldehyde. Its structure
features a benzene ring with a chloro, a methyl, a nitro, and an aldehyde group attached. While
it is available from commercial suppliers, detailed peer-reviewed synthesis protocols, extensive
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spectroscopic data, and specific applications in drug development are not widely published.
The available data is summarized below.

Physicochemical Properties

Property Value Source
CAS Number 1613329-99-9 [1]
Molecular Formula CsHeCINOs3 [1]
Molecular Weight 199.59 g/mol [1]
Physical Form Solid

Purity =298% [1]
Storage Inert atmosphere, 2-8°C [1]
SMILES O=CC1=CC(Cl)=CC(=0)=C1C [1]
INChi Key GOCFEBVPKXFWEZ-

UHFFFAOYSA-N

Safety Information

The compound is classified with the GHSO07 pictogram, indicating it is a health hazard. The
following hazard and precautionary statements are associated with it:

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/eye protection/face protection), P301+P312 (IF SWALLOWED: Call
a POISON CENTER/doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of
soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Part 2: A Comprehensive Guide to 5-Chloro-2-
nitrobenzaldehyde (CAS: 6628-86-0)
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As a structurally similar compound with extensive documentation, 5-Chloro-2-
nitrobenzaldehyde serves as an excellent case study for researchers interested in the
synthesis, properties, and applications of this class of molecules.

Introduction

5-Chloro-2-nitrobenzaldehyde is a key intermediate in organic synthesis, particularly for
pharmaceuticals and plant growth regulators[2]. The presence of the aldehyde, chloro, and
nitro groups on the aromatic ring provides multiple reactive sites for constructing more complex
molecular architectures. The electron-withdrawing nature of the nitro and chloro groups
enhances the electrophilicity of the aldehyde's carbonyl carbon, making it highly reactive
towards nucleophiles][3].

hvsicochemical .

Property Value Source
CAS Number 6628-86-0 [2][41[5]
Molecular Formula C7H4CINOs3 [2][5]
Molecular Weight 185.56 g/mol [2][5]
Appearance Yellow powder/crystals [2][6]
Melting Point 65-69 °C [6]
Boiling Point 310.2°C at 760 mmHg [2]

. Insoluble in water; soluble in
Solubility [6]
benzene, toluene

Density 1.5+0.1 g/cm3 [2]

Synthesis Protocol: Nitration of 3-Chlorobenzaldehyde

The most common laboratory and industrial synthesis of 5-Chloro-2-nitrobenzaldehyde involves
the electrophilic aromatic substitution (nitration) of 3-chlorobenzaldehyde. The directing effects
of the chloro (ortho, para-directing) and aldehyde (meta-directing) groups favor the formation of
the desired 2-nitro and 4-nitro isomers.
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Experimental Protocol:

o Preparation of Nitrating Mixture: In a flask equipped for stirring and cooling, slowly add
concentrated nitric acid (e.g., 29.3 ml) to concentrated sulfuric acid (e.g., 500 ml) while
maintaining a low temperature (< 5°C) using an ice bath[7].

» Addition of Starting Material: To the chilled nitrating mixture, add 3-chlorobenzaldehyde (e.g.,
50 g) dropwise, ensuring the temperature of the reaction mixture does not exceed 5°C[7].

o Reaction: After the addition is complete, continue stirring the mixture at room temperature for
approximately one hour[7].

o Work-up: Pour the reaction mixture onto crushed ice to precipitate the solid product[7].
« |solation and Washing: Collect the precipitate by filtration and wash thoroughly with water[7].

 Purification: Dissolve the crude solid in a suitable organic solvent, such as methylene
chloride. Wash the organic layer with a dilute agueous sodium hydroxide solution, followed
by water. Dry the organic layer over anhydrous sodium sulfate[7].

» Final Product: Remove the solvent by distillation to yield the 5-Chloro-2-nitrobenzaldehyde
product. Further purification can be achieved by recrystallization from a solvent system like
n-hexane-toluene[2].

Synthesis Workflow Diagram:

Reactants

(Nitrating Mixture (HNOS/HZSO4)) Process Product

l Reaction Work-up (Ice Quench) H>(5-ChIoro-2-nitrobenzaldehyde)
A
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© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://prepchem.com/2-nitro-5-chlorobenzaldehyde/
https://prepchem.com/2-nitro-5-chlorobenzaldehyde/
https://prepchem.com/2-nitro-5-chlorobenzaldehyde/
https://prepchem.com/2-nitro-5-chlorobenzaldehyde/
https://prepchem.com/2-nitro-5-chlorobenzaldehyde/
https://prepchem.com/2-nitro-5-chlorobenzaldehyde/
https://www.echemi.com/products/pid_Rock13275-5-chloro-2-nitrobenzaldehyde.html
https://www.benchchem.com/product/b3177416/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-substituted-chloronitrobenzaldehydes-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Synthesis of 5-Chloro-2-nitrobenzaldehyde via nitration.

Spectroscopic Data Analysis

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons and the aldehyde proton. The aldehyde proton typically appears as a
singlet at a high chemical shift (around 10.4 ppm)[8]. The aromatic protons will appear as
multiplets, with coupling constants indicating their relative positions on the ring[8].

e 13C NMR: The carbon NMR would show distinct peaks for the carbonyl carbon of the
aldehyde group (highly deshielded), the carbons attached to the chloro and nitro groups, and
the other aromatic carbons.

« Infrared (IR) Spectroscopy: Key absorption bands would confirm the presence of the
functional groups: a strong C=0 stretch for the aldehyde (around 1700 cm~1), characteristic
asymmetric and symmetric stretches for the NOz group (typically around 1530 and 1350
cm~1), and C-Cl stretching vibrations.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the molecular weight of the compound (185.56 g/mol )[5][8]. The isotopic pattern of
chlorine (3>Cl and 3’Cl in a ~3:1 ratio) will result in a characteristic M+2 peak.

Applications in Drug Development and Organic
Synthesis

Substituted nitrobenzaldehydes are versatile precursors in medicinal chemistry and the
synthesis of fine chemicals[9][10].

o Heterocyclic Synthesis: 5-Chloro-2-nitrobenzaldehyde is a valuable starting material for
synthesizing various heterocyclic compounds. For instance, it can undergo condensation
reactions with amines to form Schiff bases, which can then be used to construct more
complex ring systems like benzimidazoles, which are scaffolds for antiulcer and anticancer
drugsl3].

e Precursor to other Intermediates: The nitro group can be readily reduced to an amino group,
opening up a different set of synthetic possibilities. The resulting aminobenzaldehyde can be
used in reactions like the Friedlander annulation to produce quinolines.
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» Kinase Inhibitor Scaffolds: This class of compounds is used in the synthesis of pyrazolo[3,4-
b]pyridines, which have shown potential as kinase inhibitors for cancer therapy[3].

lllustrative Reaction Pathway:

G-ChIoro-2-nitrobenzaldehyde]

%@enzimidazole Derivativa

G-Phenylenediamine}

Click to download full resolution via product page
Caption: Synthesis of a benzimidazole scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3177416?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1613329-99-9.html
https://www.echemi.com/products/pid_Rock13275-5-chloro-2-nitrobenzaldehyde.html
https://pdf.benchchem.com/167/A_Comparative_Performance_Analysis_of_2_Chloro_5_nitrobenzaldehyde_in_Synthetic_Applications.pdf
https://sielc.com/5-chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://www.chembk.com/en/chem/Benzaldehyde,%205-chloro-2-nitro-
https://prepchem.com/2-nitro-5-chlorobenzaldehyde/
https://www.chemicalbook.com/SpectrumEN_6628-86-0_MS.htm
https://www.sarchemlabs.com/understanding-the-role-of-m-nitrobenzaldehyde-in-organic-synthesis/
https://www.researchgate.net/publication/382447693_Exploring_the_Chemistry_Reactions_Applications_and_Biomedical_Potentials_of_2-Nitrobenzaldehyde_and_2-Chlorobenzaldehyde
https://www.benchchem.com/product/b3177416/docs#an-in-depth-technical-guide-to-substituted-chloronitrobenzaldehydes-for-advanced-research
https://www.benchchem.com/product/b3177416/docs#an-in-depth-technical-guide-to-substituted-chloronitrobenzaldehydes-for-advanced-research
https://www.benchchem.com/product/b3177416/docs#an-in-depth-technical-guide-to-substituted-chloronitrobenzaldehydes-for-advanced-research
https://www.benchchem.com/product/b3177416/docs#an-in-depth-technical-guide-to-substituted-chloronitrobenzaldehydes-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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